Cas no 2724208-25-5 (1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2'-(phenylmethoxy)[1,1'-biphenyl]-4-yl]-)

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2'-(phenylmethoxy)[1,1'-biphenyl]-4-yl]- is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability under ambient conditions compared to boronic acids, reducing decomposition risks during handling and storage. The tetramethyl substitution on the dioxaborolane ring improves steric protection, ensuring consistent reactivity in coupling processes. The biphenyl backbone with a phenylmethoxy group provides versatility in constructing complex aromatic frameworks. This compound is particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its compatibility with diverse reaction conditions makes it a reliable intermediate for synthesizing advanced organic compounds.
1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2'-(phenylmethoxy)[1,1'-biphenyl]-4-yl]- structure
2724208-25-5 structure
Product Name:1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2'-(phenylmethoxy)[1,1'-biphenyl]-4-yl]-
CAS No:2724208-25-5
MF:C25H27BO3
MW:386.291087388992
MDL:MFCD30183264
CID:5194937
Update Time:2026-03-05

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2'-(phenylmethoxy)[1,1'-biphenyl]-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2'-(phenylmethoxy)[1,1'-biphenyl]-4-yl]-
    • MDL: MFCD30183264
    • Inchi: 1S/C25H27BO3/c1-24(2)25(3,4)29-26(28-24)21-16-14-20(15-17-21)22-12-8-9-13-23(22)27-18-19-10-6-5-7-11-19/h5-17H,18H2,1-4H3
    • InChI Key: ODTMDOYTVUWQHJ-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)C(C)(C)OB1C1=CC=C(C2=CC=CC=C2OCC2=CC=CC=C2)C=C1

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2'-(phenylmethoxy)[1,1'-biphenyl]-4-yl]- Pricemore >>

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abcr
AB540066-1 g
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abcr
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Additional information on 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2'-(phenylmethoxy)[1,1'-biphenyl]-4-yl]-

1,3,2-Dioxaborolane, 4,4,5,5-Tetramethyl-2-[2'-(Phenylmethoxy)[1,1'-Biphenyl]-4-Yl]

The compound with CAS No. 2724208-25-5, commonly referred to as 1,3,2-dioxaborolane, is a versatile and highly functionalized boron-containing compound. Its full name is 1,3,2-dioxaborolane, 4,4,5,5-tetramethyl-2-[2'-(phenylmethoxy)[1,1'-biphenyl]-4-yl]. This compound has garnered significant attention in the field of organic synthesis due to its unique structural features and reactivity. The molecule incorporates a dioxaborolane ring system fused with a biphenyl framework and a phenylmethoxy substituent. These structural elements contribute to its stability and reactivity in various chemical transformations.

Recent studies have highlighted the potential of this compound in cross-coupling reactions. The dioxaborolane moiety serves as an excellent leaving group in Suzuki-Miyaura coupling reactions. This property makes it a valuable precursor for the synthesis of biaryl compounds and other heterocyclic structures. For instance, researchers have demonstrated the use of this compound in the construction of complex aromatic systems with high regioselectivity and yield.

The biphenyl framework within the molecule provides additional opportunities for functionalization. The presence of the phenylmethoxy group introduces electronic effects that can modulate the reactivity of the compound in various reactions. This makes it a suitable candidate for applications in medicinal chemistry and materials science. For example, derivatives of this compound have been explored as potential ligands for transition metal catalysts in asymmetric catalysis.

One of the most notable advancements involving this compound is its role in the synthesis of enantioselective catalysts. The combination of its dioxaborolane core and biphenyl substituents allows for precise control over stereochemistry during catalytic processes. This has led to breakthroughs in asymmetric induction techniques for producing chiral molecules with high enantiomeric excess.

In addition to its synthetic applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of new materials for energy storage and conversion. For instance, derivatives of this compound have been used as precursors for metal-organic frameworks (MOFs) with tailored porosity and functionality.

From a toxicological perspective, studies have indicated that this compound exhibits low toxicity under standard laboratory conditions. However, further research is required to fully understand its long-term effects on biological systems. Regulatory agencies have classified it as a non-hazardous material under current guidelines.

The synthesis of this compound involves a multi-step process that combines principles from organometallic chemistry and boron chemistry. Key steps include the formation of the dioxaborolane ring through oxidative coupling reactions and subsequent functionalization to introduce the biphenyl and phenylmethoxy groups. These steps require precise control over reaction conditions to ensure high yields and purity.

Looking ahead, researchers are exploring novel applications for this compound in areas such as drug delivery systems and nanotechnology. Its unique combination of structural features makes it an ideal candidate for developing advanced materials with tailored properties.

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